2-(2-methoxyethyl)-8-{[3-(3-thienyl)-1H-pyrazol-5-yl]carbonyl}-2,8-diazaspiro[5.5]undecan-3-one

• IUPAC Name: 2-(2-methoxyethyl)-8-(3-thiophen-3-yl-1H-pyrazole-5-carbonyl)-2,8-diazaspiro[5.5]undecan-3-one
• InChI: InChI=1S/C20H26N4O3S/c1-27-9-8-23-13-20(6-3-18(23)25)5-2-7-24(14-20)19(26)17-11-16(21-22-17)15-4-10-28-12-15/h4,10-12H,2-3,5-9,13-14H2,1H3,(H,21,22)
• InChI Key: WBZXPIOITNOLPG-UHFFFAOYSA-N
• Canonical SMILES: COCCN1CC2(CCCN(C2)C(=O)C3=CC(=NN3)C4=CSC=C4)CCC1=O
• Molecular Formula: C20H26N4O3S
• Molecular Weight: 402.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to 2-(2-methoxyethyl)-8-{[3-(3-thienyl)-1H-pyrazol-5-yl]carbonyl}-2,8-diazaspiro[5.5]undecan-3-one involves multiple steps, including reactions that form complex heterocyclic structures. For example, the synthesis of 8-Aroyl-9-hydroxy-7,9,11-triaryl-3-oxo(or thioxo)-2,4-diazaspiro[5.5]undecane-1,5-diones from 1,3-diaryl-2-propen-1-ones with barbituric acid and 2-thiobarbituric acid under refluxing conditions without a catalyst highlights a method that could be adapted or related to the synthesis of our target compound (Ahmed et al., 2012).

Molecular Structure Analysis

The molecular and crystal structure of compounds with similar frameworks, such as 2-amino-5,6,7,8-tetrahydro-4H-benzo[b]pyrans, has been elucidated using X-ray diffraction analysis, providing insights into the stereochemistry and spatial arrangement of atoms within the molecule (Shestopalov et al., 2003).

Chemical Reactions and Properties

Chemical reactions involving spirocyclic compounds often lead to the formation of novel heterocycles with unique properties. The reaction of ethyl γ-bromo-β-methoxycrotonate with carbonyl compounds to synthesize 4-methoxy-6-substituted-5,6-dihydro-2H-pyran-2-ones and 3-substituted 3-pyrazolin-5-ones shows the potential for creating diverse structures from similar precursors (Shandala et al., 1984).

Physical Properties Analysis

The physical properties of related compounds, such as melting points, boiling points, solubility, and crystal structure, offer valuable information for understanding the behavior of our target compound in different environments. The detailed crystal structure and biological activity analysis of related compounds provide a foundation for predicting the physical properties of this compound (Yuan et al., 2017).

Chemical Properties Analysis

Understanding the chemical properties, including reactivity, stability, and functional group transformations, is crucial. The study on reactions of 1,2-diaza-1,3-butadienes with propargyl alcohol highlights the potential for novel bi-heterocyclic systems, indicating the types of reactions our target compound might undergo or be synthesized from (De Crescentini et al., 2016).